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A Comparative Environmental Impact
Assessment of Diisodecyl Adipate
For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Diisodecyl Adipate and Its Alternatives

Diisodecyl adipate (DIDA) is a high molecular weight adipate plasticizer utilized in a variety of

applications, including in the composition of flexible PVC products. As the regulatory landscape

and environmental consciousness evolve, a thorough understanding of the environmental

footprint of such additives is paramount. This guide provides a comparative assessment of the

environmental impact of DIDA against other common plasticizers, including other adipates,

phthalates, and bio-based alternatives, supported by available experimental data.

Executive Summary
Diisodecyl adipate generally exhibits a favorable environmental profile compared to some

traditional phthalate plasticizers, characterized by low aquatic toxicity and an expectation of

ready biodegradability. However, a comprehensive body of publicly available, peer-reviewed

data for DIDA remains limited, often necessitating a read-across approach from structurally

similar adipate esters. Alternatives such as bio-based plasticizers are emerging with the

potential for a reduced carbon footprint, though their overall environmental impact requires a

holistic life-cycle perspective. This guide synthesizes the available data to facilitate an informed

comparison.
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Data Presentation: A Comparative Overview
The following tables summarize the available quantitative data for DIDA and its alternatives

concerning their environmental impact. It is important to note that direct, comparable

experimental data for DIDA is not always available, and some values are based on estimations

or data from similar compounds.

Table 1: Comparative Aquatic Ecotoxicity Data
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Plasticizer Test Organism Endpoint Value (mg/L) Reference

Diisodecyl

adipate (DIDA)

Daphnia magna

(Water Flea)
48h EL50 > 100 ECHA Dossier

Oncorhynchus

mykiss (Rainbow

Trout)

96h LL50 > 100 ECHA Dossier

Pseudokirchnerie

lla subcapitata

(Green Algae)

72h EL50 > 100 ECHA Dossier

Di(2-ethylhexyl)

adipate (DEHA)

Daphnia magna

(Water Flea)
48h EC50 0.48 - 0.85 [1]

Fish (various) 96h LC50 > 0.78 [1]

Algae -

Not acutely toxic

at or above water

solubility

[1]

Dibutyl adipate

(DBA)

Oryzias latipes

(Japanese Rice

Fish)

96h LC50 3.7 [2]

Daphnia magna

(Water Flea)
48h EC50 17 [2]

Selenastrum

capricornutum

(Green Algae)

- NOEC = 2.0 [2]

Dioctyl

terephthalate

(DOTP)

Pimephales

promelas

(Fathead

Minnow)

96h LC50 > 984 [3]

Daphnia magna

(Water Flea)
48h EC50 0.0014 [3]

Selenastrum

capricornutum

72h EC50 > 0.86 [3]
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(Green Algae)

Diisononyl

cyclohexane-1,2-

dicarboxylate

(DINCH)

Fish, Daphnia,

Algae
LC50/EC50

Not toxic up to

the limit of water

solubility

[4]

Acetyl tributyl

citrate (ATBC)

Lepomis

macrochirus

(Bluegill Sunfish)

96h LC50 38 - 60 [5]

Daphnia magna

(Water Flea)
24h EC50 > 1 [5]

Desmodesmus

subspicatus

(Green Algae)

72h EC50 11.5 [5]

Epoxidized

soybean oil

(ESBO)

Rat (Oral) LD50 > 5000 mg/kg [6]

Rabbit (Dermal) LD50 > 20 mL/kg [6]

Note: The ecotoxicity of DIDA is reported as Loading Rate (L) or Eluate (E) 50, which is

common for substances with low water solubility.

Table 2: Biodegradability Data
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Plasticizer Test Method Result Reference

Diisodecyl adipate

(DIDA)
OECD 301F 83% (28 days) ECHA Dossier

Di(2-ethylhexyl)

adipate (DEHA)
- Readily biodegradable [1]

Dibutyl adipate (DBA) - Readily biodegradable [2]

Dioctyl terephthalate

(DOTP)
- Biodegradable [7]

Acetyl tributyl citrate

(ATBC)
- Biodegradable [8]

Experimental Protocols
The environmental data presented are primarily derived from standardized test protocols

established by the Organisation for Economic Co-operation and Development (OECD). Below

are detailed methodologies for the key experiments cited.

Aquatic Toxicity Testing
Standardized acute toxicity tests are conducted on representatives of three trophic levels:

algae (OECD 201), aquatic invertebrates (OECD 202), and fish (OECD 203).

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test: This test exposes a

population of exponentially growing green algae to the test substance in a nutrient-rich

medium for 72 hours. The inhibition of growth is measured by cell counts or other biomass

surrogates, and the EC50 (the concentration causing a 50% reduction in growth) is

determined.

OECD 202: Daphnia sp. Acute Immobilisation Test: Young daphnids (Daphnia magna) are

exposed to a range of concentrations of the test substance for 48 hours. The endpoint is

immobilization, and the EC50 (the concentration causing 50% of the daphnids to become

immobile) is calculated.
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OECD 203: Fish, Acute Toxicity Test: Fish (e.g., Rainbow Trout or Zebrafish) are exposed to

the test substance in a static or semi-static system for 96 hours. The primary endpoint is

mortality, and the LC50 (the concentration that is lethal to 50% of the test fish) is determined.

Ready Biodegradability Testing
OECD 301: Ready Biodegradability: This series of tests evaluates the potential for a

chemical to be readily biodegradable under aerobic conditions. A common method is the

OECD 301F (Manometric Respirometry Test). In this test, a mixture of the test substance, a

mineral medium, and a microbial inoculum (typically from activated sludge) is incubated in a

closed flask. The biodegradation is determined by measuring the oxygen consumed by the

microorganisms over a 28-day period. A substance is considered readily biodegradable if it

reaches a certain percentage of its theoretical oxygen demand (ThOD) within a 10-day

window during the 28-day test. Adipate esters are generally considered to be readily

biodegradable.[9]

Signaling Pathways and Environmental Impact
Plasticizers can exert sublethal effects on organisms by interfering with endocrine signaling

pathways. Two key nuclear receptors implicated in the endocrine-disrupting effects of some

plasticizers are the Aryl Hydrocarbon Receptor (AhR) and the Peroxisome Proliferator-

Activated Receptors (PPARs).

Aryl Hydrocarbon Receptor (AhR) Pathway
The AhR is a ligand-activated transcription factor that regulates the expression of genes

involved in xenobiotic metabolism. Activation of AhR by certain environmental contaminants

can lead to a range of toxic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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